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Compound of Interest

Compound Name: Zinc BiCarbonate

Cat. No.: B148052

An In-depth Technical Guide to Zinc Bicarbonate

Authored for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of zinc bicarbonate, a compound of
interest in various chemical and biological applications. It details the compound's chemical
identity, stability, synthesis, and key reactions, adhering to a high standard of scientific rigor.

Core Chemical Identity

Zinc bicarbonate, also known as zinc hydrogen carbonate, is an inorganic compound that is
primarily encountered in aqueous solutions.[1][2][3] Its precise chemical formula is:

Zn(HCO:s)2

This formula indicates that one zinc cation (Zn2*) is associated with two bicarbonate anions
(HCOs37).[4] While the formula is well-defined, the compound itself is considered rare and is not
typically isolated as a stable, solid material under standard laboratory conditions.[1][2] Its
instability is a key characteristic, often leading to its decomposition into more stable zinc
compounds.[2][3]

Physicochemical Properties and Data

Quantitative data for zinc bicarbonate is sparse due to its transient nature. The table below
summarizes available data for the compound and its more stable relative, zinc carbonate.
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Zinc Bicarbonate

Property (Zn(HCO3)2) Zinc Carbonate (ZnCOs3)
IUPAC Name zinc;hydrogen carbonate[5][6] zinc carbonate[7]

CAS Number 5970-47-8[5][8] 3486-35-9[7]

Molecular Formula C2H206Zn[5][6] ZnCOs][7]

Molecular Weight 187.4 g/mol [5][9] 125.4 g/mol [7]

White crystalline solid (when ) )
Appearance o White solid[7]
precipitated)[1]

Reported as both soluble[5]
o and insoluble[1]. It exists
Solubility in Water o ) 0.91 mg/L[7]
primarily in aqueous media.[2]

[3]

- Unstable; decomposes upon
Stability ) Decomposes at 140 °CJ[7]
heating.[1][2]

Agueous Chemistry and Stability

Zinc bicarbonate's existence is predominantly in aqueous solutions, where it is part of a
complex equilibrium.[2] The stability of zinc ions in a bicarbonate solution is influenced by pH
and the presence of other ions.[2] In solution, zinc and bicarbonate ions can react to form
insoluble zinc carbonate or basic zinc carbonates, especially with changes in temperature or
pH.[2][10] Due to this thermodynamic instability, solid zinc bicarbonate is not commercially
available and is typically prepared in situ for immediate use in research.[1][3] The presence of
certain stabilizing anions can, however, allow for the creation of storage-stable aqueous
solutions containing both zinc and bicarbonate ions.[10]

The diagram below illustrates the equilibrium dynamics of zinc bicarbonate in an agueous
environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [what is the precise chemical formula for zinc
bicarbonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b148052#what-is-the-precise-chemical-formula-for-
zinc-bicarbonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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